Cas no 122234-54-2 (2-Quinoxalinecarboxylic acid, 3-chloro-6,7-dimethoxy-)

• Product Name: 2-Quinoxalinecarboxylic acid, 3-chloro-6,7-dimethoxy-
• CAS No: 122234-54-2
• MF: C₁₁H₉ClN₂O₄
• MW: 268.653161764145
• CID: 3689105
• PubChem ID: 18954240
• Update Time: 2025-04-22

2-Quinoxalinecarboxylic acid, 3-chloro-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxylic acid, 3-chloro-6,7-dimethoxy-
• 122234-54-2
• 3-Chloro-6,7-dimethoxyquinoxaline-2-carboxylic acid
• SCHEMBL9319923
• 3-Chloro-6,7-dimethoxyquinoxaline-2-carboxylicacid

• Inchi： 1S/C11H9ClN2O4/c1-17-7-3-5-6(4-8(7)18-2)14-10(12)9(13-5)11(15)16/h3-4H,1-2H3,(H,15,16)
• InChI Key： IHNGCQKJLZMLAG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=C(OC)C=2)N=C(Cl)C=1C(O)=O

Computed Properties

• Exact Mass: 268.0250845Da
• Monoisotopic Mass: 268.0250845Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.5Ų